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Compound of Interest

Compound Name: Boc-Lys(Tfa)-AMC

CAS No.: 97885-44-4

Cat. No.: B558166 Get Quote

A Selective Probe for Class IIa HDAC Activity
Executive Summary
Boc-Lys(Tfa)-AMC (t-Butyloxycarbonyl-Lysine(Trifluoroacetyl)-7-Amino-4-Methylcoumarin) is a

synthetic fluorogenic substrate engineered to overcome the catalytic "inefficiency" of Class IIa

HDACs (HDAC4, 5, 7, 9) toward natural acetylated substrates. While Class I HDACs (HDAC1,

2, 3) rapidly deacetylate standard acetyl-lysine probes, Class IIa enzymes possess a structural

active-site variation (Tyr-to-His switch) that renders them weak deacetylases but highly efficient

detrifluoroacetylases.

This substrate is the industry standard for:

Selective Profiling: Distinguishing Class IIa activity from Class I/IIb background.

High-Throughput Screening (HTS): Identifying Class IIa-specific inhibitors (e.g., TMP195) in

drug discovery.

Kinetic Analysis: Determining

and

for "weak" deacetylases without requiring physiological protein complexes.
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Chemical & Mechanistic Foundation
The "Gain of Function" Mechanism
The utility of Boc-Lys(Tfa)-AMC relies on the unique electronic properties of the trifluoroacetyl

group compared to a natural acetyl group.

The Problem: Class IIa HDACs have a histidine (His) residue in place of the conserved

tyrosine (Tyr) found in Class I HDACs. This reduces their ability to polarize the carbonyl of a

standard acetyl group, making them poor catalysts for removing natural acetyl marks

(reaction rates are often

slower).

The Solution (Tfa): The trifluoromethyl group (

) is highly electronegative. This electron-withdrawing effect destabilizes the amide bond and
polarizes the carbonyl carbon, making it significantly more susceptible to nucleophilic attack
by the active site water molecule. This "chemical assistance" compensates for the enzyme's
structural deficiency, allowing Class IIa HDACs to cleave the Tfa group rapidly.

The Two-Step Assay Principle
The detection of activity requires a coupled enzymatic reaction.

Step 1 (Specific): The HDAC enzyme removes the Trifluoroacetyl (Tfa) group from the

-amino position of the lysine.

Step 2 (Reporter): A developer solution containing Trypsin is added.[1] Trypsin recognizes

the basic lysine residue only after the Tfa group has been removed. It cleaves the amide

bond between Lysine and AMC.

Readout: Release of free 7-Amino-4-methylcoumarin (AMC), which fluoresces upon

excitation.[2][3][4][5]
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Key Mechanism

Boc-Lys(Tfa)-AMC
(Non-Fluorescent)

Boc-Lys-AMC
(De-trifluoroacetylated)

Step 1: Class IIa HDAC
(Removes Tfa group) Free AMC

(Fluorescent)

Step 2: Trypsin (Developer)
(Cleaves Lys-AMC bond)

Trypsin cannot cleave the substrate
while the Tfa group is present.

Fluorescence is directly proportional
to HDAC activity.

Click to download full resolution via product page

Figure 1: The two-step enzymatic cascade required for signal generation.

Substrate Comparison: Tfa vs. Ac
To ensure experimental integrity, researchers must choose the correct substrate for their target

enzyme class.

Feature Boc-Lys(Ac)-AMC Boc-Lys(Tfa)-AMC

Chemical Group
Acetyl (

)

Trifluoroacetyl (

)

Primary Targets
Class I (HDAC1, 2, 3), Class

IIb (HDAC6)

Class IIa (HDAC4, 5, 7, 9),

HDAC8, HDAC11

Class IIa Activity Negligible / Very Low High / Robust

Kinetic Profile Physiologically relevant mimic Artificial "activated" substrate

Assay Buffer Standard HDAC Buffer Standard HDAC Buffer

Experimental Protocol
Reagent Preparation

Stock Solution: Dissolve Boc-Lys(Tfa)-AMC in DMSO to 10 mM. Store at -20°C. Avoid

freeze-thaw cycles.
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Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM

.

Optional: Add 0.1 mg/mL BSA to prevent enzyme adsorption to plates.

Developer Solution: 10 mg/mL Trypsin in assay buffer (prepare fresh or store frozen).

Assay Workflow (96-well Format)
Enzyme Incubation:

Add 10–50 ng of purified Class IIa HDAC enzyme per well.

Add test compounds (inhibitors) if screening.

Initiate reaction by adding Boc-Lys(Tfa)-AMC (Final concentration: 10–50 µM).

Total Volume: 50 µL.

Incubation: 30–60 minutes at 37°C.

Development Step:

Add 50 µL of Developer Solution (Trypsin) to each well.

Note: Some commercial developers include TSA (Trichostatin A) to stop the HDAC

reaction simultaneously. If using raw trypsin, add a pan-HDAC inhibitor (like 1 µM SAHA)

at this stage to quench the deacetylation.

Incubation: 15 minutes at Room Temperature.

Detection:

Measure Fluorescence on a microplate reader.[1]

Excitation: 350–380 nm (Optimum: 360 nm).

Emission: 440–460 nm (Optimum: 460 nm).[2][3][4][5]
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1. Reaction Setup
Enzyme + Buffer + Inhibitor

(10 min Pre-incubation)

2. Substrate Addition
Add Boc-Lys(Tfa)-AMC

(Start Reaction)

3. Enzymatic Phase
Incubate 30-60 min @ 37°C

(De-trifluoroacetylation occurs)

4. Development Phase
Add Trypsin + Quencher
Incubate 15 min @ RT

5. Data Acquisition
Read Fluorescence

Ex 360nm / Em 460nm

Click to download full resolution via product page

Figure 2: Step-by-step workflow for a standard fluorogenic HDAC assay.

Critical Optimization & Troubleshooting
Linearity and

Linearity: Ensure the assay is run within the linear range of the enzyme (typically <10-15%

substrate conversion). If fluorescence plateaus, dilute the enzyme.

Values: For HDAC11, the

for Boc-Lys(Tfa)-AMC is reported around 30 µM [3].[6] For Class IIa enzymes,

values typically range from 10–100 µM. Running the assay at

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b558166?utm_src=pdf-body-img
https://www.benchchem.com/product/b558166?utm_src=pdf-body
https://zenodo.org/records/1270383/files/4june2018-HDAC11%20assay%20deve%20process-linearity-Km.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentration is ideal for inhibitor screening (balanced sensitivity to competitive and non-
competitive inhibitors).

Controls
Negative Control: Buffer + Substrate (No Enzyme). This measures background fluorescence

and spontaneous hydrolysis.

Positive Control: Enzyme + Substrate + Vehicle (DMSO).

Inhibitor Control:

SAHA (Vorinostat): Pan-inhibitor (inhibits Class I and II).

TMP195: Selective Class IIa inhibitor.[7] Use this to validate that the signal is truly from

Class IIa activity.

Interference
Autofluorescence: Small molecule inhibitors that fluoresce at 460 nm will interfere. Run a

"compound only" control.

Trypsin Inhibition: If your test compound inhibits Trypsin, the signal will decrease, creating a

false positive (looks like HDAC inhibition).

Validation: Incubate the compound with free AMC or a standard trypsin substrate to rule

out protease inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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